Cas no 37574-48-4 (4-Hydroxybenzoapyrene)

• Product Name: 4-Hydroxybenzoapyrene
• CAS No: 37574-48-4
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 309208
• PubChem ID: 37787
• Update Time: 2025-07-23

4-Hydroxybenzoapyrene Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-4-ol
• 4-Hydroxybenzo[a]pyrene
• Benzo[pqr]tetraphen-4-ol
• BRN 2464087
• 4-Hydroxybenzo(a)pyrene
• Benzo(a)pyren-4-ol
• BENZO(a)PYRENE, 4-HYDROXY-
• DTXSID00191008
• BENZO(PQR)TETRAPHEN-4-OL
• 37574-48-4
• Q27116054
• Benz(a)pyrene, 4-hydroxy-
• CHEBI:34420
• UNII-37IFC8W3E4
• CHEMBL1908016
• 37IFC8W3E4
• HYDROXYBENZO(A)PYRENE, 4-
• 4-Hydroxybenzoapyrene

• Inchi： 1S/C20H12O/c21-18-11-14-10-13-4-1-2-6-15(13)16-9-8-12-5-3-7-17(18)19(12)20(14)16/h1-11,21H
• InChI Key： URKORCVBWWKYKY-UHFFFAOYSA-N
• SMILES： OC1=CC2=CC3C=CC=CC=3C3=CC=C4C=CC=C1C4=C32

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.379
• Boiling Point: 527.2°Cat760mmHg
• Flash Point: 252.9°C
• Refractive Index: 1.924
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes

Additional information on 4-Hydroxybenzoapyrene

Comprehensive Analysis of 4-Hydroxybenzoapyrene (CAS No. 37574-48-4): Properties, Applications, and Research Insights

4-Hydroxybenzoapyrene (CAS No. 37574-48-4) is a polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in environmental and biochemical research. This compound, often associated with the broader class of hydroxylated PAHs, plays a critical role in studies related to metabolic activation and oxidative stress. Its unique structure, featuring a hydroxyl group attached to the benzoapyrene backbone, makes it a subject of interest for researchers investigating biomarkers and molecular interactions.

In recent years, the scientific community has focused on understanding the environmental persistence and biological effects of 4-Hydroxybenzoapyrene. With increasing public awareness about pollutant exposure and health risks, this compound has become a hotspot in discussions surrounding air quality and carcinogenic potential. Studies have explored its presence in urban dust, industrial emissions, and even food chain contamination, aligning with global concerns about sustainable development and eco-toxicology.

The analytical detection of 4-Hydroxybenzoapyrene relies on advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods are essential for quantifying trace amounts in complex matrices, addressing common search queries like "how to detect PAH metabolites" or "best methods for hydroxylated PAH analysis". Researchers also emphasize its role in DNA adduct formation, a topic frequently searched in connection with cancer research and genotoxicology.

Beyond environmental science, 4-Hydroxybenzoapyrene is studied for its enzymatic transformation pathways. Cytochrome P450 enzymes, for instance, convert parent PAHs into hydroxylated derivatives like this compound, sparking debates on personalized medicine and detoxification mechanisms. This aligns with trending searches on "PAH metabolism in humans" and "natural ways to reduce toxin buildup", reflecting public interest in holistic health solutions.

Innovations in green chemistry have further propelled research into 4-Hydroxybenzoapyrene degradation. Photocatalytic methods and microbial bioremediation are now explored to mitigate its environmental impact, resonating with queries like "breaking down PAHs naturally". Such advancements underscore the compound's relevance in circular economy models and wastewater treatment technologies.

In summary, 4-Hydroxybenzoapyrene (CAS No. 37574-48-4) serves as a pivotal compound bridging environmental monitoring, toxicological research, and biotechnological applications. Its multidisciplinary significance continues to grow, driven by societal demands for cleaner ecosystems and preventive healthcare strategies. Future studies may unlock its potential as a diagnostic tool or biodegradation indicator, further solidifying its role in 21st-century science.